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Compound of Interest

Compound Name: Urease-IN-2

Cat. No.: B12406696

Essential Safety and Handling Guide for Urease

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Urease. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Urease is an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia.[1]
While essential in various biological processes, it also presents hazards that necessitate
careful handling. The information below details the necessary personal protective equipment
(PPE), safe handling and storage procedures, and proper disposal methods.

Hazard Identification and First Aid

Urease is classified as a hazardous substance. It can cause skin and serious eye irritation, as
well as respiratory irritation and may lead to allergy or asthma symptoms if inhaled.[2][3]

Summary of Hazards:
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Hazard Statement GHS Classification
Causes skin irritation.[2] Skin Irritation: Category 2
Causes serious eye irritation.[2] Eye Irritation: Category 2A

May cause allergy or asthma symptoms or

_ e Respiratory Sensitisation: Category 1
breathing difficulties if inhaled.[2][3]

] S Specific target organ toxicity (single exposure):
May cause respiratory irritation.[2][3]
Category 3

In the event of exposure, immediate first aid is critical. The following table outlines the
appropriate first aid measures.

First Aid Measures:

Exposure Route First Aid Procedure

Move the exposed individual to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[2][4]

Remove all contaminated clothing immediately.

) Wash the affected skin with plenty of soap and
Skin Contact ] o _

water for 15-20 minutes.[2] If irritation persists,

seek medical advice.[2]

Rinse cautiously with water for several minutes,
including under the eyelids.[2][4] Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing for at least 15 minutes and

seek medical attention.[4][5]

Rinse mouth with water. Do not induce vomiting.
) Drink sips of water and seek medical attention if
Ingestion ) . . .
discomfort continues.[2][4] Never give anything

by mouth to an unconscious person.[2]
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Personal Protective Equipment (PPE) and Exposure
Controls

To minimize the risk of exposure, it is mandatory to use appropriate personal protective
equipment and engineering controls.

Recommended Personal Protective Equipment:

Protection Type Specification

Wear safety glasses with side-shields or
goggles.[4] Ensure compliance with OSHA's 29
CFR 1910.133 or European Standard EN166.[4]

[5]

Eye/Face Protection

) ] Wear appropriate protective gloves and clothing
Skin Protection ]
to prevent skin exposure.[4][5]

In case of inadequate ventilation, use a
NIOSH/MSHA or European Standard EN 149
approved respirator.[3][4] Avoid breathing dust.

[2]

Respiratory Protection

Engineering Controls:

Control Type Recommendation

Work under a fume hood. Use only outdoors or

Ventilation ) )
in a well-ventilated area.[2][3]
Ensure that eyewash stations and safety
Safety Stations showers are close to the workstation location.[4]

[5]

Safe Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the stability of Urease and prevent
accidental exposure.
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Handling and Storage Recommendations:

Aspect

Guideline

Handling

Wash hands and any exposed skin thoroughly
after handling.[2][4] Avoid dust formation.[5] Do
not eat, drink, or smoke when using this

product.[2]

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[4] The recommended
storage temperature is 2—8 °C.[6][7] Store
locked up.[4]

Incompatible Materials

Strong acids, strong bases, and oxidizing
agents.[2][5]

Disposal Plan:

All waste materials should be handled as hazardous waste.

Waste Type

Disposal Procedure

Spilled Material

Sweep up, place in a sealed bag or container,
and dispose of properly.[3] Ventilate the area
and wash the spill site after material pickup is

complete.[3]

Unused Product and Contaminated Packaging

Dispose of contents and container to an
approved waste disposal plant.[2][4][5]

Operational Workflow for Handling Urease

The following diagram outlines the standard operating procedure for safely handling Urease in

a laboratory setting.
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l
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(Fume Hood)
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l

Perform Experiment

Cleanup & Disposal
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l
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Doff and Dispose of Contaminated PPE

l
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Caption: Workflow for Safe Handling of Urease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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